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Famoxadone Acute Toxicity to Earthworms

The acute toxicity of famoxadone enantiomers to the earthworm Eisenia foetida is highly stereoselective,
meaning the two mirror-image molecules have different toxicities. Experimental data from a contact filter

paper test shows that the R-enantiomer is significantly more toxic [1].

Enantiomer Acute Toxicity (48-h LCso) Toxicity Comparison

R-(-)-famoxadone Super toxic 167 times more toxic than S-(+)-famoxadone

S-(+)-famoxadone Super toxic -

The study classified both enantiomers as "super toxic" to Eisenia foetida based on the obtained LCso values

[1].

Detailed Experimental Methodology

The key experimental details from the research are as follows [1]:

e Test Organism: The earthworm species used was Eisenia foetida.
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e Bioassay Type: A contact filter paper toxicity bioassay was employed.
e Procedure: The test involved exposing earthworms to a defined concentration of the pesticide
applied on filter paper inside a test container. The mortality of the earthworms was recorded after 48

hours of exposure.
e Data Analysis: The median lethal concentration (LCso) was calculated from the dose-response data

to quantify and compare acute toxicity.

Earthworm Acute Toxicity Experimental Workflow

The diagram below illustrates the standard experimental workflow for determining acute toxicity in

earthworms, which applies to studies like the one conducted on famoxadone.

LCso
Calculation

Click to download full resolution via product page

This methodology is a standard for initial toxicity screening. Another common approach is the soil toxicity

bioassay, where the pesticide is incorporated into natural soil, providing a more environmentally relevant but
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often less sensitive test system [2] [3].

Key Findings for Professionals

For researchers and scientists, the critical takeaways are:

e Pronounced Stereoselectivity: The 167-fold difference in toxicity between R-(-)-famoxadone and
S-(+)-famoxadone is significant. The R-enantiomer poses a higher risk to non-target soil organisms
like earthworms [1].

e Beyond Acute Lethality: Sublethal endpoints are crucial for a comprehensive risk assessment.
Modern ecotoxicology studies also examine biomarkers like avoidance behavior (a sensitive
indicator of soil pollution) and changes in enzyme activities (e.g., superoxide dismutase), which can
signal oxidative stress before mortality occurs [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s588098?utm_src=pdf-bulk
https://www.smolecule.com/products/s588098?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

